Cas no 371779-67-8 (Butyl 2-fluorobenzoate)

• Product Name: Butyl 2-fluorobenzoate
• CAS No: 371779-67-8
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 2939097
• Update Time: 2023-08-10

Butyl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• n-butyl 2-fluorobenzoate
• 2-Fluorobenzoic acid, butyl ester
• 2-Fluorobenzoic acid butyl ester
• Butyl 2-fluorobenzoate

• Inchi： 1S/C11H13FO2/c1-2-3-8-14-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3
• InChI Key： FJBYSTBVNZDKFV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(=O)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3